Cas no 898779-77-6 (2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone)
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone backbone substituted with a 3,4-dimethylphenyl group. This structural configuration imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing chloro groups and electron-donating methyl substituents enhances its utility in cross-coupling reactions and nucleophilic substitutions. Its well-defined molecular structure ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, and purity is critical for optimal results in target transformations.
898779-77-6 structure
Product Name:2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
CAS No:898779-77-6
MF:C17H16Cl2O
MW:307.214343070984
CID:871526
PubChem ID:24726469
Update Time:2025-06-08
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
- 2',4'-DICHLORO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
- DTXSID00644862
- MFCD03843855
- 898779-77-6
- AKOS016022304
- 2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone
-
- MDL: MFCD03843855
- Inchi: 1S/C17H16Cl2O/c1-11-3-4-13(9-12(11)2)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
- InChI Key: XCLUZWJSUKOTQK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(CCC1=CC=C(C)C(C)=C1)=O)Cl
Computed Properties
- Exact Mass: 306.05800
- Monoisotopic Mass: 306.0578205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 5.42570
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D100775-250mg |
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D100775-500mg |
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 206611-5g |
2',4'-dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 97% | 5g |
£2025.00 | 2022-02-28 | |
| Fluorochem | 206611-1g |
2',4'-dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 97% | 1g |
£540.00 | 2022-02-28 | |
| Fluorochem | 206611-2g |
2',4'-dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 97% | 2g |
£1013.00 | 2022-02-28 | |
| A2B Chem LLC | AH91598-1g |
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91598-2g |
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91598-5g |
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone |
898779-77-6 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649598-1g |
1-(2,4-Dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one |
898779-77-6 | 98% | 1g |
¥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649598-2g |
1-(2,4-Dichlorophenyl)-3-(3,4-dimethylphenyl)propan-1-one |
898779-77-6 | 98% | 2g |
¥13514.00 | 2024-04-26 |
2',4'-Dichloro-3-(3,4-dimethylphenyl)propiophenone Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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